4-(2-Amino-2-methylpropyl)phenol
Cat. No. B1207275
M. Wt: 165.23 g/mol
InChI Key: DQFAEBUKXCRWHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1]([OH:2])(=[O:3])[CH3:4].[CH3:33][c:34]1[cH:35][cH:36][cH:37][cH:38][cH:39]1.[F:23][c:24]1[cH:25][cH:26][c:27]([C:28]#[N:29])[cH:30][cH:31]1.[K+:17].[K+:18].[NH2:5][C:6]([CH2:7][c:8]1[cH:9][cH:10][c:11]([OH:14])[cH:12][cH:13]1)([CH3:15])[CH3:16].[O-:19][C:20]([O-:21])=[O:22].[OH2:32]>>[NH2:5][C:6]([CH2:7][c:8]1[cH:9][cH:10][c:11]([O:14][c:24]2[cH:25][cH:26][c:27]([C:28]#[N:29])[cH:30][cH:31]2)[cH:12][cH:13]1)([CH3:15])[CH3:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(F)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(N)Cc1ccc(O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(N)Cc1ccc(Oc2ccc(C#N)cc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
